N-Acetyl-L-serine

• CAS No.: 16354-58-8
• Product Name: N-Acetyl-L-serine
• Molecular Formula: C5H9NO4
• Molecular Weight: 147.13 g/mol
• IUPAC Name: (2S)-2-acetamido-3-hydroxypropanoic acid
• Standard InChI: InChI=1S/C5H9NO4/c1-3(8)6-4(2-7)5(9)10/h4,7H,2H2,1H3,(H,6,8)(H,9,10)/t4-/m0/s1
• Standard InChIKey: JJIHLJJYMXLCOY-BYPYZUCNSA-N
• Isomeric SMILES: CC(=O)N[C@@H](CO)C(=O)O
• SMILES: CC(=O)NC(CO)C(=O)O
• Canonical SMILES: CC(=O)NC(CO)C(=O)O
• Melting Point: 207.6°C
• Physical Description: Solid
• Description: N-Acetylserine belongs to the class of organic compounds known as n-acyl-l-alpha-amino acids. These are n-acylated alpha amino acids which have the L-configuration of the alpha-carbon atom. N-Acetylserine exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). N-Acetylserine has been detected in multiple biofluids, such as saliva and urine. Within the cell, N-acetylserine is primarily located in the cytoplasm. N-Acetylserine has been linked to the inborn metabolic disorders including aminoacylase I deficiency.; N-acetyl-L-serine is an N-acetyl-L-amino acid in which the amino acid specified is L-serine. Metabolite observed in cancer metabolism. It has a role as a human metabolite. It is an acetyl-L-serine and a N-acetyl-L-amino acid.
• Synonyms: N-acetylserine
• PubChem Compound: 65249
• Last Modified: Nov 11 2021